Cas no 2171515-64-1 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
• CAS No: 2171515-64-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6340965
• PubChem ID: 165541628
• Update Time: 2025-05-24

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
• EN300-1493713
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}butanoic acid
• 2171515-64-1

• Inchi： 1S/C27H26N2O5/c1-2-24(26(31)32)29-25(30)15-17-8-7-9-18(14-17)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LZOZIDBHDOAUHI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid

Comprehensive Overview of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171515-64-1)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171515-64-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a critical role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in modern peptide chemistry, offering stability under basic conditions and easy removal under mild conditions, making it a preferred choice for researchers.

The molecular structure of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid incorporates a phenylacetamido butanoic acid backbone, which is functionalized with the Fmoc-protecting group. This design ensures compatibility with automated peptide synthesizers, a topic frequently searched by scientists exploring high-throughput peptide production and custom peptide synthesis services. The compound's CAS No. 2171515-64-1 is often referenced in patent literature and academic papers, particularly in studies focusing on peptide-based therapeutics and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by advancements in personalized medicine and targeted drug delivery systems. Researchers are increasingly investigating this compound for its potential in creating peptide-drug conjugates, a hot topic in oncology and neurodegenerative disease research. The compound's versatility also extends to material science, where it is used to engineer peptide-based hydrogels and biomaterials, aligning with the growing interest in smart biomaterials and 3D bioprinting.

From a synthetic chemistry perspective, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid is valued for its high purity and compatibility with green chemistry principles. Laboratories focusing on sustainable synthesis often prioritize such compounds due to their efficient coupling reactions and minimal byproduct formation. This aligns with the broader industry trend toward environmentally friendly chemical processes, a frequently searched topic among academic and industrial chemists.

For those exploring peptide modification strategies or side-chain functionalization, this compound offers a robust platform. Its Fmoc group can be selectively deprotected without affecting other sensitive functional groups, a feature highly relevant to researchers working on multi-step organic synthesis. Additionally, the compound's solubility profile in common organic solvents like DMF and DMSO makes it a practical choice for laboratory-scale applications.

In summary, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171515-64-1) is a pivotal building block in modern chemical and pharmaceutical research. Its applications span from peptide therapeutics to advanced biomaterials, reflecting its importance in addressing contemporary scientific challenges. As the field of precision medicine continues to evolve, compounds like this will remain at the forefront of innovation, driving discoveries in drug development and biotechnology.